Cas no 835870-49-0 (Desmethyl Gabazine)

• Product name: Desmethyl Gabazine
• CAS No: 835870-49-0
• MF: C₁₄H₁₅N₃O₃
• MW: 273.28700
• CID: 988984
• PubChem ID: 136219908

Desmethyl Gabazine Chemical and Physical Properties

Names and Identifiers

• Desmethyl Gabazine
• 4-[3-imino-6-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridazin-2-yl]butanoic acid
• 835870-49-0
• CHEMBL4515872
• BDBM50537129
• 4-[3-(4-HYDROXYPHENYL)-6-IMINOPYRIDAZIN-1-YL]BUTANOIC ACID
• 4-[6-Imino-3-(4-oxocyclohexa-2,5-dien-1-ylidene)-3,6-dihydropyridazin-1(2H)-yl]butanoic acid
• DTXSID10675809
• FT-0666123
• 4-(3-(4-Hydroxyphenyl)-6-iminopyridazin-1(6H)-yl)butanoic acid
• AKOS030254584
• SCHEMBL26665197

• Inchi： InChI=1S/C14H15N3O3/c15-13-8-7-12(10-3-5-11(18)6-4-10)16-17(13)9-1-2-14(19)20/h3-8,15,18H,1-2,9H2,(H,19,20)
• InChI Key： CLBZOXNFDJCREI-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=NN(C(=N)C=C2)CCCC(=O)O)O

Computed Properties

• Exact Mass: 273.11100
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97Ų
• XLogP3: 1

Experimental Properties

• PSA: 98.94000
• LogP: 0.38710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines